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Compound of Interest

Compound Name: Ipsenol

Cat. No.: B191551 Get Quote

For researchers and scientists handling Ipsenol, a comprehensive understanding of its

properties and associated hazards is paramount for ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the proper

disposal of Ipsenol waste, aligning with best practices for chemical handling and waste

management. Adherence to these protocols is essential for minimizing risks and maintaining a

safe research environment.

Ipsenol: Chemical and Physical Properties
A clear understanding of Ipsenol's physical and chemical characteristics is the first step in safe

handling and disposal.
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Property Value Reference

Molecular Formula C₁₀H₁₈O [1][2]

Molecular Weight 154.25 g/mol [1][2]

Appearance Colorless liquid [1]

Odor Sweet, woody [1]

Boiling Point 200°C [1]

Density 0.880 g/cm³ [1]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Hazards
Flammable, Skin/Eye Irritant,

Aquatic Toxicity
[3][4]

Experimental Protocol: Ipsenol Waste Disposal
This protocol outlines the approved methodology for the disposal of Ipsenol waste in a

laboratory setting. It is critical to perform these steps in a designated and properly ventilated

area, such as a fume hood, while wearing appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Safety glasses or goggles

Chemical-resistant gloves (e.g., latex or vinyl)

Flame-retardant laboratory coat

Procedure for Liquid Ipsenol Waste:

Segregation and Labeling:

Collect all Ipsenol-containing liquid waste in a dedicated, properly sealed, and clearly

labeled hazardous waste container. The container must be compatible with flammable

organic compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.nbinno.com/?news/cas35628-05-8-s-ipsenol-manufacturer
https://pubchem.ncbi.nlm.nih.gov/compound/Ipsenol
https://www.nbinno.com/?news/cas35628-05-8-s-ipsenol-manufacturer
https://pubchem.ncbi.nlm.nih.gov/compound/Ipsenol
https://www.nbinno.com/?news/cas35628-05-8-s-ipsenol-manufacturer
https://www.nbinno.com/?news/cas35628-05-8-s-ipsenol-manufacturer
https://www.nbinno.com/?news/cas35628-05-8-s-ipsenol-manufacturer
https://www.nbinno.com/?news/cas35628-05-8-s-ipsenol-manufacturer
https://www.nbinno.com/?news/cas35628-05-8-s-ipsenol-manufacturer
https://www.modernchemical.co.th/products/pdf/msds-en/Hydrocarbons/SDS_Ipsol%20100_MCC_En.pdf
https://www.biosynth.com/Files/MSDS/FI/44/MSDS_FI44952_7000_EN.pdf
https://www.benchchem.com/product/b191551?utm_src=pdf-body
https://www.benchchem.com/product/b191551?utm_src=pdf-body
https://www.benchchem.com/product/b191551?utm_src=pdf-body
https://www.benchchem.com/product/b191551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The label should clearly state "Hazardous Waste," "Ipsenol," and "Flammable Liquid."

Incineration (Preferred Method):

The primary and recommended disposal method is incineration.[4]

Arrange for a licensed hazardous waste disposal service to collect the container.

Note: For this method, the material may be mixed with a combustible solvent to facilitate

burning in a chemical incinerator equipped with an afterburner and scrubber.[4] This

should only be done by trained personnel following institutional guidelines.

Alternative Method (Absorbent Material):

In the event of small spills or as an alternative collection method, soak up the liquid

Ipsenol with a non-combustible absorbent material (e.g., vermiculite, sand, or earth).[3]

Scoop the contaminated absorbent material into a designated hazardous waste container

for solids.

Seal and label the container appropriately for collection by a hazardous waste disposal

service.

Procedure for Contaminated Solid Waste:

Collection:

Place any items contaminated with Ipsenol (e.g., pipette tips, gloves, absorbent pads) into

a separate, sealed, and clearly labeled hazardous waste container for solid waste.

Disposal:

Arrange for collection by a licensed hazardous waste disposal service. These materials

will typically be incinerated.

Procedure for Empty Ipsenol Containers:

Decontamination:
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Empty containers that held Ipsenol must be decontaminated before disposal.[5]

Triple rinse the container with a suitable organic solvent (e.g., ethanol or acetone) in a

fume hood.

Collect all rinsate as hazardous liquid waste and add it to your designated flammable

liquid waste container.[5][6]

Disposal:

After triple rinsing, deface or remove the original label.

The container can now be disposed of in the regular trash or glassware waste, according

to your institution's policies.[7]

Important Safety Precautions:

Ignition Sources: Keep Ipsenol and its waste away from heat, sparks, open flames, and

other ignition sources. It is a flammable liquid.[3]

Environmental Contamination: Never dispose of Ipsenol down the drain or in the regular

trash.[3][4] It is toxic to aquatic life with long-lasting effects.[3]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, acid chlorides, and

acid anhydrides.[8]

Regulations: It is the responsibility of the waste generator to ensure disposal methods are in

full compliance with all local, state, and federal regulations.[3][8]

Ipsenol Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of different types of Ipsenol waste.
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Caption: Logical workflow for the safe disposal of Ipsenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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